N-Acetyl-N-(4-oxo-2-thioxo-5-thiazolidinyl)acetamide

• CAS No.: 83711-61-9
• Molecular Formula: C7H8N2O3S2
• Molecular Weight: 232.3 g/mol
• IUPAC Name: N-acetyl-N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-yl)acetamide
• InChI: InChI=1S/C7H8N2O3S2/c1-3(10)9(4(2)11)6-5(12)8-7(13)14-6/h6H,1-2H3,(H,8,12,13)
• InChI Key: ILYHJTNWSDVJNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1C(=O)NC(=S)S1)C(=O)C

Description

EINECS 280-559-7 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use within the European Union.

Chemical Reactions Analysis

EINECS 280-559-7 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

EINECS 280-559-7 has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be used in biochemical assays and studies involving cellular processes.

Medicine: The compound could be involved in the development of pharmaceuticals or as a reference standard in analytical methods.

Industry: It is used in the manufacturing of various industrial products, including polymers and specialty chemicals.

Mechanism of Action

The mechanism of action of EINECS 280-559-7 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are determined by the compound’s chemical structure and the nature of its interactions with biological molecules .

Comparison with Similar Compounds

EINECS 280-559-7 can be compared with other similar compounds listed in the EINECS inventory. Some of these similar compounds include:

Formaldehyde (EINECS 200-001-8): Known for its use in industrial applications and as a preservative.

Guanidinium chloride (EINECS 200-002-3): Used in protein denaturation and as a reagent in molecular biology.

Dexamethasone (EINECS 200-003-9): A corticosteroid used in medicine for its anti-inflammatory properties

The uniqueness of EINECS 280-559-7 lies in its specific chemical structure and the particular applications it is suited for, which may differ from those of the similar compounds listed above.